ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-acetyl-4-methyl-2-(3-phenoxypropanoylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C19H21NO5S/c1-4-24-19(23)16-12(2)17(13(3)21)26-18(16)20-15(22)10-11-25-14-8-6-5-7-9-14/h5-9H,4,10-11H2,1-3H3,(H,20,22)
• InChI Key: GQUFXCRVSOUXTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)CCOC2=CC=CC=C2
• Molecular Formula: C19H21NO5S
• Molecular Weight: 375.4 g/mol

Description

Ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate, also known as EAMT, is a synthetic compound that belongs to the class of thiophene carboxylates. EAMT has been studied for its potential use in various scientific research applications due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate is not fully understood, but it is believed to act as a potent inhibitor of certain enzymes and receptors in the body. This inhibition can lead to changes in biochemical and physiological processes, which may have therapeutic effects.
Biochemical and Physiological Effects:
ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate has been shown to have a range of biochemical and physiological effects in various studies. These include anti-inflammatory, antifungal, and anticancer properties, as well as the ability to modulate the immune system and regulate blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate in lab experiments is its relatively simple synthesis method, which allows for large-scale production. However, one limitation is that the compound is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate. Some possible areas of study include its use as a drug candidate for the treatment of cancer, inflammation, and other diseases, as well as its use as a building block for the synthesis of other compounds with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate and its potential interactions with other compounds and receptors in the body.

Scientific Research Applications

Ethyl 5-acetyl-4-methyl-2-[(3-phenoxypropanoyl)amino]-3-thiophenecarboxylate has been studied for its potential use in various scientific research applications, including as a building block for the synthesis of other compounds, as a ligand for metal ions, and as a potential drug candidate for the treatment of various diseases.